Cas no 90434-63-2 (2-(methylamino)-1-(3-pyridyl)ethanol;dihydrochloride)

• Product Name: 2-(methylamino)-1-(3-pyridyl)ethanol;dihydrochloride
• CAS No: 90434-63-2
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.115560054779
• MDL: MFCD20233465
• CID: 5232895
• Update Time: 2026-03-08

2-(methylamino)-1-(3-pyridyl)ethanol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(pyridin-3-yl)ethan-1-ol dihydrochloride
• 2-(methylamino)-1-(3-pyridyl)ethanol;dihydrochloride

• MDL： MFCD20233465
• Inchi： 1S/C8H12N2O.2ClH/c1-9-6-8(11)7-3-2-4-10-5-7;;/h2-5,8-9,11H,6H2,1H3;2*1H
• InChI Key： YERINASCXLOMNB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1)(O)CNC.[H]Cl.[H]Cl

Additional information on 2-(methylamino)-1-(3-pyridyl)ethanol;dihydrochloride

Introduction to 2-(Methylamino)-1-(3-Pyridyl)ethanol Dihydrochloride (CAS No. 90434-63-2)

2-(Methylamino)-1-(3-pyridyl)ethanol dihydrochloride (CAS No. 90434-63-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPE or MPE·2HCl, is a derivative of pyridine and possesses unique structural and functional properties that make it an important molecule in the development of novel therapeutics.

The chemical structure of 2-(methylamino)-1-(3-pyridyl)ethanol dihydrochloride consists of a pyridine ring attached to an ethanol group, which is further substituted with a methylamino group. The presence of these functional groups imparts specific pharmacological activities, making it a valuable intermediate in the synthesis of various drugs and pharmaceuticals.

Recent advancements in medicinal chemistry have highlighted the potential of MPE·2HCl in the development of drugs targeting neurological disorders. Studies have shown that this compound exhibits significant interactions with neurotransmitter systems, particularly with nicotinic acetylcholine receptors (nAChRs). These receptors play a crucial role in various physiological processes, including cognitive function, pain modulation, and addiction.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of MPE·2HCl for different subtypes of nAChRs. The results demonstrated that this compound has a high affinity for α4β2 and α7 nAChRs, which are implicated in cognitive disorders such as Alzheimer's disease and schizophrenia. This finding opens up new avenues for the development of selective agonists and antagonists that could potentially improve cognitive function and reduce symptoms associated with these conditions.

Beyond its potential in neurological disorders, 2-(methylamino)-1-(3-pyridyl)ethanol dihydrochloride has also shown promise in the treatment of cardiovascular diseases. Research conducted at the University of California, San Francisco, revealed that this compound can modulate ion channels involved in cardiac function, potentially leading to new therapies for arrhythmias and other heart conditions.

The synthesis of MPE·2HCl involves several well-established chemical reactions, including nucleophilic substitution and acid-base reactions. The process typically starts with the reaction of 3-chloropyridine with ethanol to form 1-(3-pyridyl)ethanol. Subsequent treatment with methylamine followed by hydrochloric acid yields the final product. The purity and quality of the synthesized compound are critical for its use in pharmaceutical applications, and rigorous analytical methods such as HPLC and NMR spectroscopy are employed to ensure these standards are met.

In addition to its therapeutic potential, MPE·2HCl has been utilized as a tool compound in academic research to study receptor-ligand interactions and signal transduction pathways. Its ability to selectively bind to specific receptor subtypes makes it an invaluable reagent for understanding the molecular mechanisms underlying various physiological processes.

The safety profile of 2-(methylamino)-1-(3-pyridyl)ethanol dihydrochloride has been extensively evaluated through preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed. However, as with any pharmaceutical agent, careful dosing and monitoring are essential to ensure patient safety.

In conclusion, MPE·2HCl (CAS No. 90434-63-2) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a promising candidate for the development of novel therapeutics targeting neurological disorders, cardiovascular diseases, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its importance in the field.